Cas no 1806590-09-9 (5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid)

• Product Name: 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid
• CAS No: 1806590-09-9
• MF: C₁₂H₁₁ClF₂O₅
• MW: 308.662550210953
• CID: 4941426
• Update Time: 2025-09-28

5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11ClF2O5/c13-4-3-8(16)6-1-2-9(20-12(14)15)7(5-6)10(17)11(18)19/h1-2,5,10,12,17H,3-4H2,(H,18,19)
• InChI Key： QVVMEHIGIKPLDA-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC=C(C(=C1)C(C(=O)O)O)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Additional information on 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid

Comprehensive Overview of 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid (CAS No. 1806590-09-9)

The compound 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid (CAS No. 1806590-09-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethoxy group and a chloropropanoyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in modulating enzyme activity and targeting specific metabolic pathways.

In recent years, the demand for fluorinated compounds like 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid has surged, driven by their enhanced stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves a compound's pharmacokinetic properties. This molecule's difluoromethoxy group is particularly noteworthy, as it can influence lipophilicity and metabolic resistance—key factors in developing longer-acting pharmaceuticals.

The synthesis and applications of 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid align with current trends in green chemistry and sustainable manufacturing. Researchers are exploring eco-friendly catalytic methods to produce such intermediates, reducing waste and energy consumption. This compound's versatility also makes it relevant to precision medicine, where tailored therapies require structurally diverse building blocks.

Analytical characterization of CAS No. 1806590-09-9 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous standards for research and development. Its stability under various pH conditions is another area of investigation, as it impacts formulation strategies for potential drug candidates.

From a commercial perspective, 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid is gaining attention in the fine chemicals market. Suppliers emphasize its high purity grades (>98%) to meet the needs of academic and industrial labs. The compound's role in peptide mimetics and small-molecule inhibitors further underscores its importance in modern drug design pipelines.

Ongoing studies focus on optimizing the scalable synthesis of this compound to support larger preclinical trials. Its structure-activity relationship (SAR) data is being curated to guide derivative development, particularly for targeting inflammatory and neurological disorders. Collaborative efforts between chemists and biologists are essential to unlock its full therapeutic potential.

In summary, 5-(3-Chloropropanoyl)-2-(difluoromethoxy)mandelic acid represents a compelling case study in contemporary chemical innovation. Its multifaceted applications—from medicinal chemistry to material science—highlight the convergence of molecular design and practical utility. As research progresses, this compound may emerge as a cornerstone for next-generation bioactive agents.